Aluminum metal matrix composites have been gaining traction in recent years due to their good mechanical properties and low weight. Particulate reinforcements for the improvement of its properties have been explored. This research aimed to determine the optimal composition of the reinforcement content (pumice powder and carbonated coal particles) and processing parameters (stirring speed, processing temperature, and stirring time) on the thermal conductivity of the developed material and also to characterize the constituents using x-ray fluorescence, x-ray diffraction, and scanning electron microscope/energy dispersive x-ray. The Taguchi optimization approach and regression analysis were used for the optimization and statistical analysis, respectively. The Taguchi optimization results gave an optimum thermal conductivity of 111.5, 112.5, 111.7, 112.9, and 112.4 W m−1 °C for pumice, carbonated coal, stirring speed, processing temperature, and stirring time respectively. The optimization also revealed the optimum setting for reinforcements and stir casting process factors as regards thermal conductivity to be 2.5%, 5.0%, 300 rpm, 850 °C, and 5 min for pumice powder, carbonated coal particles, stirring speed, temperature, and time, respectively. The optimal thermal conductivity of 120.40 W m−1 °C was obtained for the hybrid composite which gives a 131.54% improvement over the conventional grey cast iron brake disc. The particulate reinforcements (pumice powder and carbonated coal particles) and the processing factors all had significant effects on the thermal conductivity of the material, with the carbonated coal particles having the highest percentage contribution of 16.51%, as established by the analysis of variance. A model for predicting the thermal conductivity was developed using regression analysis, and high prediction accuracy was established with R-Square, R-Square (adj), and R-Square (pred) values of 94.68%, 88.60%, and 79.94%, respectively. The results of the characterization show the presence of hard compounds such as silica, iron oxide, and alumina in pumice powder and carbonated coal particles.

In this research, graphene/Al6061 aluminum matrix nanocomposites were fabricated by stir casting, and the influence of graphene nanoplates on microstructure and mechanical properties of the 6061 aluminum alloy were investigated by field emission scanning electron microscopy (FESEM), energy dispersive spectroscopy, tensile and hardness testing analysis methods. The major limitation in the utilization of 6061 aluminum alloy in heavy stress applications such as airplane fuselages, wings, internal panels, and luxury vehicles chassis is low strength and hardness. This deficiency of 6061 aluminum alloy was tackled by successful reinforcement of graphene nanoplates in 2, 4, 6, 8 and 10 wt.%, using the stir casting process. The FESEM micrographs showed that the graphene nanoplates were uniformly distributed in the 6061-aluminum matrix alloy and tensile strength, hardness, and yield strength enhanced remarkably as compared with unreinforced 6061 aluminum alloy. The as-cast tensile strength, hardness, and yield strength of the graphene/Al6061 nanocomposites were improved by 127%, 158%, and 402%, respectively, compared with the unreinforced Al6061 alloy. It is concluded that the nano thickness of graphene, reinforcement quantity, and manufacturing process are the major factors for the enhancement of microstructure and mechanical properties of graphene/Al6061 nanocomposites.

The chemical treatment of natural fibres for its surface modification for the development of polymer composites is popular but it comes with an adverse effect of a chemical change of the fibres. In this study, the surface modification of natural fibres (doum palm nut (DPN) fibres) with low-temperature heat treatment (30 °C–75 °C) has been reported as an alternative method to the treatment of natural fibres for the development of polymer composites. Taguchi method of the design of experiment was employed to determine the effect of temperature and fibre content on the mechanical properties (hardness and fracture toughness) of DPN fibre-reinforced phenolic resin polymer composite. The process showed that the best combination of fibre content and fibre treatment temperature for optimum hardness and fracture toughness and results proved to be at 5% and 75 °C respectively. Statistical analysis established the significance of heat treatment in improving the fracture toughness of DPN fibre reinforced phenolic resin composites. Physical observation with scanning electron microscope and Fourier-transform infrared spectroscopy confirmed the improvement in interfacial bonding between the fibre and the matrix with the increase in fibre treatment temperature without a change in the chemical properties of the treated fibres. The study concludes that the treatment of fibres with temperature is an alternative and effective method to the chemical treatment.

Polyhedral oligomeric silsesquioxane (POSS) functionalized graphene oxide (GO) is prepared to improve the dispersity of GO nanofillers in a polydimethylsiloxane matrix. Improved interfacial affinity of the GO-POSS with a polymer matrix is characterized by a small amplitude oscillatory shear test. We confirm that the POSS-functionalized GO induces better filler dispersibility and less filler aggregation in the matrix, resulting in enhanced elasticity in the solution. After curing, the POSS interface works as a soft and lubricating layer at the interface, which enhances interfacial damping within the nanocomposites.

In an attempt to find an alternative approach to reduce the use of noble metal-based electrocatalysts, a new hybrid nanostructure based on molybdenum-iron nitride nanoparticles (Mo–Fe–N NPs) deposited carbon nanotubes (CNTs) supported on nickel foam substrate is fabricated via a facile synthetic approach. Highly uniform and dense Mo–Fe–N NPs achieves full coverage on surface of the CNTs with good interactions and enhanced hetero-charge transfer, thus leading to improvements in both the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER). The fabricated hybrid shows small overpotential of 106 mV at 10 mA cm−2 for HER and 420 mV at 100 mA cm−2 for OER, along with prospective stability after 20 h of continuous testing in alkaline electrolyte (1.0 M KOH). The catalytic activities of the Mo–Fe–N/CNTs material are shown to be superior to those of other synthesized catalysts as well as of commercial Pt/C and RuO2 catalysts. These results may pave a potential route to the fabrication of novel electrocatalysts having high performance that can effectively replace precious metal-based catalysts in electrochemical water splitting technology.

In this study, a facile approach that could provide a significant enhancement of the charge transport properties of the conjugated polymer/reduced graphene oxide (rGO) composite films using a non-solvent vapor treatment is reported. As the methanol vapors were exposed to the poly(3-hexylthiophene) (P3HT)/rGO composite solution, P3HT chains self-assembled to create nanofibrillar structures via favorable π–π interactions. The π–π staking in P3HT occurred by the non-solvent vapor exposure to minimize unfavorable interactions of P3HT chains with the non-solvent vapor molecules. The self-assembly of P3HT chains was chiefly facilitated by the presence of rGO. This is because the surface of rGO can serve as nucleation sites for the growth of P3HT nanowires. Consequently, P3HT/rGO composite films obtained from the methanol vapor treated corresponding solutions exhibited a high charge carrier mobility (1.3 × 10−1 cm2 V−1 s−1), which is approximately 11-times and 6.5-times higher than those of pristine P3HT (1.2 × 10−2 cm2 V−1 s−1) and P3HT/rGO (2.0 × 10−2 cm2 V−1 s−1) composite films, respectively.

The spin coating process has been used to deposit pure and Fe3+ doped brookite titania films onto glass substrates. In essence, such as films annealed at 500 °C are found to be orthorhombic crystal structure with brookite phase. X-ray diffractometer measurements revealed that Fe ions are incorporated into cation sites of TiO2. The crystallite size reduces with the doping of Fe3+ ions. The scanning electron microscope images show highly uniform, crack free films and the particles size is found to be within the range of 150–200 nm. Energy-dispersive x-ray spectroscopy analysis Fe3+ doped TiO2 films confirmed good stoichiometry of chemical compositions. The Raman spectra of brookite TiO2 exhibit a very strong characteristic band at 153cm−1. The optical band gap was found to be declined from 3.08 eV to 2.54 eV with adding the Fe ions into TiO2 matrix. The EPR studies approve incorporation of Fe3+ in the crystal lattice of brookite by substituting Ti4+ and generation of defects, and Ti3+ states. Photocatalytic ability of films has been studied by degradation of methyl orange solution under illumination of visible light. The 7% Fe doped brookite film was exhibited high catalytic activity compared to other pure and doped films.

Way for applying tantalum coating with a given structure to the surface of an alloy with a shape memory effect NiTi to increase the biocompatibility of implants from this alloy is presented. The coating was synthesized by direct current (DC) magnetron sputtering. The changes sequence of the structural-phase states depending on the thickness of the coating, that is, the rate of its deposition, has been established. It is shown that at a low magnetron power, ∼14 W in present study, a single-phase α-Ta coating with a bcc structure and a high degree of perfection of the crystal lattice is successfully synthesized on the titanium nickelide surface.

Engineering the conventional electrode designs as well as exploring prospective materials and prominent electrolytes, all of which are critically required to tackle the fundamental limitations associated with the current sustainable energy technologies. Structural supercapacitors (SSCs) have recently emerged as next-generation energy storage and conversion devices by virtue of their abilities to store the electrochemical energy whilst sustain high mechanical loads simultaneously. Composite materials as well as electrolytes with multifunctional characteristics, especially outstanding electrical/ionic conductivities and high mechanical robustness represent the key requirements to realize such exemplary multifunctional devices. In this review, we provide an overview, structural design, and the recent progress of the SSCs devices enabled by various carbon fiber-reinforced composites electrodes. Special emphases are given to the assessment on the significance of solid polymer electrolytes and their composites in SSCs. Finally, we conclude with feasible applications of the SSCs and outline the challenges that still need to be addressed for deploying high-performance SSCs for practical applications.

Passive protective armor is reliable and cheap, and is favored by many armored weapons and equipment. However, reports on metal-liquid composite armor are not sufficient and systematic. Based on the shaped charge jet (SCJ), the anti-penetration capabilities of water filled aluminum alloy cell structure were studied. The hourglass cell structure (HCS) was designed according to the shock wave propagation characteristics in liquid, and the expansion-convergence cell structure (E-CCS) was derived. Based on the virtual origin theory, the residual tip velocity of jet after SCJ penetrated the cell structure was calculated. According to the theory of supersonic disturbance propagation, the Mach cone half angle of SCJ shock wave propagation in liquid was defined and corrected. The propagation and reflection behavior of shock wave were discussed to analysis the radial convergence of liquid. Via the Van Leer Arbitrary Lagrangian Euler finite element simulation model verified by experiments, the simulation studies of SCJ penetrated the circular cell structure (CCS), HCS, E-CCS and convergence/expansion multi-cell structure were performed. The results show that HCS has better effect of interfering with SCJ than that of CCS and E-CCS. An important discovery is that when the liquid composite multi-cell structure is penetrated by SCJ, the attacked cell will not affect other cells due to the shock wave has been trapped in a single cell.